![molecular formula C20H21N5O B1667147 5-[3-(Dimethylamino)propylamino]quinazolino[2,3-a]phthalazin-8-one CAS No. 379247-14-0](/img/structure/B1667147.png)
5-[3-(Dimethylamino)propylamino]quinazolino[2,3-a]phthalazin-8-one
Overview
Description
BMH-7 is a p53 activator with potent antitumor activity. It regulates the p53 signaling pathway in bladder cancer cells. BMH-7 also induces apoptosis, changes cell size, and leads to cell death. BMH-7 is derived from quinazolinone, a small molecule that is able to activate the p53 tumor suppressor pathway.
Scientific Research Applications
Cancer Treatment and Cellular Responses
5-[3-(Dimethylamino)propylamino]quinazolino[2,3-a]phthalazin-8-one and related compounds have shown promise in cancer treatment, particularly through the activation of the p53 protein in cancer cells. For instance, a specific compound, 10-Bromo-5-(2-dimethylamino-ethylamino)phthalazino[1,2-b]quinazolin-8-one, exhibited significant anticancer activity across various cancer cell lines and effectively reduced tumor growth in xenograft models. This compound induces cell cycle arrest, apoptosis, and leads to irreversible cancer cell inhibition by activating phospho-p53 in mitochondria (Zhang et al., 2017).
Antimicrobial Properties
Several derivatives of quinazolino[2,3-a]phthalazin-8-one have demonstrated potent antimicrobial properties. For example, a study synthesized various thiazolidinone derivatives and evaluated their antimicrobial effectiveness against a range of bacterial and fungal strains. These compounds exhibited significant antibacterial and antifungal activity, showing potential as antimicrobial agents (Patel et al., 2012).
Synthesis and Chemical Reactions
The chemical synthesis and modification of quinazolino[2,3-a]phthalazin-8-one derivatives are areas of active research. Novel methods for synthesizing substituted derivatives have been developed, contributing to the understanding of their chemical behavior and potential applications in pharmaceuticals and other fields (Liu et al., 2017).
Mechanistic Insights and Structural Studies
Investigating the mechanisms underlying the reactions and interactions of quinazolino[2,3-a]phthalazin-8-one derivatives provides valuable insights. Studies examining the kinetics of reactions involving similar compounds and their derivatives contribute to a deeper understanding of their pharmacological and chemical properties (Barlin & Young, 1971).
properties
CAS RN |
379247-14-0 |
|---|---|
Product Name |
5-[3-(Dimethylamino)propylamino]quinazolino[2,3-a]phthalazin-8-one |
Molecular Formula |
C20H21N5O |
Molecular Weight |
347.4 g/mol |
IUPAC Name |
5-[3-(dimethylamino)propylamino]quinazolino[2,3-a]phthalazin-8-one |
InChI |
InChI=1S/C20H21N5O/c1-24(2)13-7-12-21-18-14-8-3-4-9-15(14)19-22-17-11-6-5-10-16(17)20(26)25(19)23-18/h3-6,8-11H,7,12-13H2,1-2H3,(H,21,23) |
InChI Key |
VYNPQVGFXYNKOX-UHFFFAOYSA-N |
SMILES |
CN(C)CCCNC1=NN2C(=NC3=CC=CC=C3C2=O)C4=CC=CC=C41 |
Canonical SMILES |
CN(C)CCCNC1=NN2C(=NC3=CC=CC=C3C2=O)C4=CC=CC=C41 |
Appearance |
Solid powder |
Other CAS RN |
379247-14-0 |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>2 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
BMH-7; BMH7; BMH 7 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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